7,7-bis(4-hexylphenyl)-3,11-dithiatricyclo[6.3.0.02,6]undeca-1(8),2(6),4,9-tetraene

• Molecular Formula: C33H38S2
• Molecular Weight: 498.8 g/mol
• IUPAC Name: 7,7-bis(4-hexylphenyl)-3,11-dithiatricyclo[6.3.0.02,6]undeca-1(8),2(6),4,9-tetraene
• InChI: InChI=1S/C33H38S2/c1-3-5-7-9-11-25-13-17-27(18-14-25)33(28-19-15-26(16-20-28)12-10-8-6-4-2)29-21-23-34-31(29)32-30(33)22-24-35-32/h13-24H,3-12H2,1-2H3
• InChI Key: MGKVVQSZVSASHY-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCC1=CC=C(C=C1)C2(C3=C(C4=C2C=CS4)SC=C3)C5=CC=C(C=C5)CCCCCC

Description

7,7-bis(4-hexylphenyl)-3,11-dithiatricyclo[63002,6]undeca-1(8),2(6),4,9-tetraene is a complex organic compound characterized by its unique tricyclic structure and the presence of sulfur atoms

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 7,7-bis(4-hexylphenyl)-3,11-dithiatricyclo[6.3.0.02,6]undeca-1(8),2(6),4,9-tetraene typically involves multiple steps, starting from simpler organic molecules. The process often includes the formation of the tricyclic core structure, followed by the introduction of the hexylphenyl groups and the incorporation of sulfur atoms. Specific reaction conditions, such as temperature, pressure, and the use of catalysts, are crucial to achieving high yields and purity.

Industrial Production Methods

Chemical Reactions Analysis

Types of Reactions

7,7-bis(4-hexylphenyl)-3,11-dithiatricyclo[6.3.0.02,6]undeca-1(8),2(6),4,9-tetraene can undergo various chemical reactions, including:

Oxidation: The sulfur atoms in the compound can be oxidized to form sulfoxides or sulfones.

Reduction: The compound can be reduced to modify the tricyclic structure or the hexylphenyl groups.

Substitution: The hexylphenyl groups can be substituted with other functional groups to alter the compound’s properties.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide or m-chloroperbenzoic acid for oxidation, reducing agents like lithium aluminum hydride for reduction, and various nucleophiles for substitution reactions. Reaction conditions such as solvent choice, temperature, and reaction time are optimized based on the desired transformation.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation of the sulfur atoms can lead to the formation of sulfoxides or sulfones, while substitution reactions can yield a wide range of derivatives with different functional groups.

Scientific Research Applications

7,7-bis(4-hexylphenyl)-3,11-dithiatricyclo[6.3.0.02,6]undeca-1(8),2(6),4,9-tetraene has several scientific research applications, including:

Chemistry: The compound is studied for its unique tricyclic structure and reactivity, which can provide insights into the behavior of similar organic molecules.

Biology: Researchers investigate the compound’s potential biological activity, including its interactions with biomolecules and its effects on cellular processes.

Medicine: The compound’s potential therapeutic properties are explored, particularly its ability to interact with specific molecular targets in the body.

Industry: The compound may have applications in materials science, such as the development of new polymers or coatings with specific properties.

Mechanism of Action

The mechanism by which 7,7-bis(4-hexylphenyl)-3,11-dithiatricyclo[6.3.0.02,6]undeca-1(8),2(6),4,9-tetraene exerts its effects depends on its specific interactions with molecular targets. These interactions can involve binding to proteins, enzymes, or other biomolecules, leading to changes in their activity or function. The compound’s tricyclic structure and sulfur atoms play a key role in these interactions, influencing its binding affinity and specificity.

Comparison with Similar Compounds

Similar Compounds

7,7-dimethyl-3,11-dithia-7-silatricyclo[6.3.0.02,6]undeca-1(8),2(6),4,9-tetraene: This compound has a similar tricyclic structure but includes silicon atoms instead of hexylphenyl groups.

(1S,2E,6E,10R)-3,7,11,11-Tetramethylbicyclo[8.1.0]undeca-2,6-diene: Another tricyclic compound with different substituents and molecular weight.

Uniqueness

7,7-bis(4-hexylphenyl)-3,11-dithiatricyclo[6.3.0.02,6]undeca-1(8),2(6),4,9-tetraene is unique due to its specific combination of hexylphenyl groups and sulfur atoms, which confer distinct chemical properties and potential applications. Its structure allows for diverse chemical modifications and interactions, making it a valuable compound for research and industrial applications.